5,7-Dihydroxy-2-[3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-2,3-dihydrochromen-4-one
Catalog No.
S8057296
CAS No.
M.F
C25H22O9
M. Wt
466.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
5,7-Dihydroxy-2-[3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-2,3-dihydrochromen-4-one
IUPAC Name
5,7-dihydroxy-2-[3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-2,3-dihydrochromen-4-one
Molecular Formula
C25H22O9
Molecular Weight
466.4 g/mol
InChI
InChI=1S/C25H22O9/c1-31-20-7-13(2-4-15(20)28)25-23(11-26)32-18-5-3-12(6-21(18)34-25)19-10-17(30)24-16(29)8-14(27)9-22(24)33-19/h2-9,19,23,25-29H,10-11H2,1H3
InChI Key
GCUMQFLUDKFIJH-UHFFFAOYSA-N
SMILES
COC1=C(C=CC(=C1)C2C(OC3=C(O2)C=C(C=C3)C4CC(=O)C5=C(C=C(C=C5O4)O)O)CO)O
Canonical SMILES
COC1=C(C=CC(=C1)C2C(OC3=C(O2)C=C(C=C3)C4CC(=O)C5=C(C=C(C=C5O4)O)O)CO)O
XLogP3
3
Hydrogen Bond Acceptor Count
9
Hydrogen Bond Donor Count
4
Exact Mass
466.12638228 g/mol
Monoisotopic Mass
466.12638228 g/mol
Heavy Atom Count
34
Dates
Last modified: 01-05-2024
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